2-bromo-4,7,7-trimethyl-3-oxo-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.2.1]heptane-1-carboxamide

• IUPAC Name: 2-bromo-4,7,7-trimethyl-3-oxo-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.2.1]heptane-1-carboxamide
• InChI: InChI=1S/C20H33BrN2O2/c1-16(2)10-12(11-17(3,4)23-16)22-15(25)20-9-8-19(7,18(20,5)6)14(24)13(20)21/h12-13,23H,8-11H2,1-7H3,(H,22,25)
• InChI Key: GAGYRXAMCCECTP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CC(N1)(C)C)NC(=O)C23CCC(C2(C)C)(C(=O)C3Br)C)C
• Molecular Formula: C20H33BrN2O2
• Molecular Weight: 413.4 g/mol

Description

The compound “2-bromo-4,7,7-trimethyl-3-oxo-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.2.1]heptane-1-carboxamide” is a complex organic molecule. It has a molecular weight of 413.4.

Scientific Research Applications

Synthetic Chemistry and Molecular Structure

One aspect of research focuses on the synthesis and characterization of compounds related to "2-bromo-4,7,7-trimethyl-3-oxo-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.2.1]heptane-1-carboxamide." For example, studies on the synthesis of conformationally rigid analogues of pharmaceutical compounds have been conducted, which involve the cleavage of bicyclic N,N-acetals with hydrocyanic acid as a key step (Vilsmaier et al., 1996). These synthetic pathways offer insights into the structural analysis and potential pharmaceutical applications of such compounds.

Materials Science: Polyimides

In the realm of materials science, novel tetracarboxylic dianhydrides with a cycloaliphatic structure have been synthesized for the development of nonaromatic polyimides. These materials exhibit high solubility, flexibility, and transparency, making them candidates for various industrial applications (Matsumoto, 1999). The research into these materials highlights the utility of "2-bromo-4,7,7-trimethyl-3-oxo-N-(2,2,6,6-tetramethylpiperidin-4-yl)bicyclo[2.2.1]heptane-1-carboxamide" and related compounds in creating advanced polymers with desirable properties.

Molecular Interaction Studies

Studies on the interaction of various compounds with ammonia and the resultant transformations provide valuable information on the reactivity and potential applications of these molecules in synthetic organic chemistry. For instance, the interaction with ammonia leading to the formation of certain carboxamides reveals insights into molecular transformations and the synthesis of novel compounds (Kayukov et al., 1997).